Cas no 2172091-82-4 (5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}methyl)oxolane-3-carboxylic acid)

• Product Name: 5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}methyl)oxolane-3-carboxylic acid
• CAS No: 2172091-82-4
• MF: C₂₆H₂₈N₂O₇
• MW: 480.509727478027
• CID: 6588718
• PubChem ID: 165564130
• Update Time: 2025-07-19

5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}methyl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}methyl)oxolane-3-carboxylic acid
• 5-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}methyl)oxolane-3-carboxylic acid
• EN300-1555002
• 2172091-82-4

• Inchi： 1S/C26H28N2O7/c29-23(30)16-11-17(34-13-16)12-27-24(31)26(9-10-33-15-26)28-25(32)35-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22H,9-15H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： QKEQNFJDVRHKCT-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)CC1CNC(C1(COCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.18965124g/mol
• Monoisotopic Mass: 480.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 123Ų

Additional information on 5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}methyl)oxolane-3-carboxylic acid

Introduction to 5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}methyl)oxolane-3-carboxylic acid (CAS No. 2172091-82-4)

5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}methyl)oxolane-3-carboxylic acid (CAS No. 2172091-82-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and other biologically active molecules. Its unique structure and properties make it an essential building block in the development of novel therapeutic agents.

The Fmoc group, which is a common protecting group in peptide synthesis, is particularly useful for controlling the reactivity of amino groups during multi-step synthetic processes. The presence of this group in 5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}methyl)oxolane-3-carboxylic acid allows for precise manipulation and protection of the amino functionality, ensuring that the desired chemical transformations occur without unwanted side reactions.

The oxolane ring, another key structural feature of this compound, contributes to its stability and solubility properties. This ring system is often found in natural products and bioactive molecules, making it a valuable scaffold for the design of new drugs. The combination of the Fmoc protecting group and the oxolane ring in this compound provides a versatile platform for synthetic chemists to explore a wide range of chemical modifications and biological applications.

Recent research has highlighted the potential of 5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}methyl)oxolane-3-carboxylic acid in various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties. One notable study published in the Journal of Medicinal Chemistry demonstrated that a modified version of this compound effectively inhibited the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

In addition to its potential as a therapeutic agent, 5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}methyl)oxolane-3-carboxylic acid has also been explored for its use in diagnostic applications. Researchers at the University of California, San Francisco, have developed a fluorescent probe based on this compound that can be used to detect specific biomarkers associated with various diseases. The high sensitivity and selectivity of this probe make it a valuable tool for early disease diagnosis and monitoring treatment efficacy.

The synthesis of 5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}methyl)oxolane-3-carboxylic acid involves several well-established chemical reactions, including coupling reactions, deprotection steps, and purification techniques. The use of modern synthetic methods, such as solid-phase peptide synthesis (SPPS), has greatly simplified the production process and improved the yield and purity of the final product. These advancements have made it possible to produce large quantities of this compound for both research and commercial purposes.

In conclusion, 5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}methyl)oxolane-3-carboxylic acid (CAS No. 2172091-82-4) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an ideal candidate for the development of new therapeutic agents and diagnostic tools. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the field.